Cas no 820965-58-0 (2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-)
820965-58-0 structure
Product Name:2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
CAS No:820965-58-0
MF:C11H9NO2
MW:187.194662809372
CID:699282
PubChem ID:11446780
Update Time:2025-04-19
2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis-
- 3,3'-(2,5-pyridinediyl)bis-2-propyn-1-ol
- 3-[6-(3-hydroxyprop-1-ynyl)pyridin-3-yl]prop-2-yn-1-ol
- 820965-58-0
- DTXSID80466105
-
- Inchi: 1S/C11H9NO2/c13-7-1-3-10-5-6-11(12-9-10)4-2-8-14/h5-6,9,13-14H,7-8H2
- InChI Key: RHLMKCGAUDHFMX-UHFFFAOYSA-N
- SMILES: OCC#CC1=CN=C(C#CCO)C=C1
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 53.4Ų
2-Propyn-1-ol, 3,3'-(2,5-pyridinediyl)bis- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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